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Compound of Interest

N, 3,5-trimethylaniline
Compound Name:

hydrochloride
CAS No.: 1193387-18-6
Cat. No.: B3365011

Get Quote

Executive Summary

The molecular formula CO9H14CIN most commonly refers to the hydrochloride salt of
Amphetamine (a-methylphenethylamine hydrochloride), a central nervous system stimulant.
While Elemental Analysis (EA) provides critical data on bulk purity, it cannot distinguish
between structural isomers (e.g., N-methylphenethylamine HCI) or enantiomers (

- VS
-amphetamine).

This guide outlines the expected theoretical values for C9H14CIN, compares EA against
orthogonal techniques (HPLC-MS, gNMR), and details a self-validating experimental protocol
for precise characterization.

Expected Theoretical Values (Anhydrous Basis)
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Element Symbol Theoretical % (w/w) Tolerance (+0.4%)
Carbon C 62.97% 62.57 — 63.37%
Hydrogen H 8.22% 7.82 - 8.62%
Nitrogen N 8.16% 7.76 — 8.56%
Chlorine Cl 20.65% 20.25 - 21.05%

Critical Note: Standard CHN combustion analyzers cannot simultaneously quantify Chlorine.
Chlorine must be determined via a separate potentiometric titration or lon Chromatography (IC)

workflow to close the mass balance.

Theoretical Framework & Calculations

To establish the baseline for experimental comparison, we derive the theoretical mass
percentages based on the IUPAC atomic weights.

Formula: C

CIN Molecular Weight (MW): 171.67 g/mol

e Carbon (9 atoms):
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e Hydrogen (14 atoms):
e Nitrogen (1 atom):

e Chlorine (1 atom):

Comparative Analysis: EA vs. Alternatives

Elemental Analysis is often viewed as "archaic," but it remains the gold standard for

establishing bulk purity (solvates, water, inorganic salts) where MS and NMR can fail.
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Decision Logic for Purity Verification

The following diagram illustrates when to deploy EA versus orthogonal methods during drug

development.
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Caption: Workflow for validating C9H14CIN purity. EA is the final gatekeeper for bulk material
quality.

Experimental Protocols

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b3365011/docs?utm_src=pdf-body-img#technical-guide-elemental-analysis-purity-verification-for-c9h14cln-amphetamine-hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3365011?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Protocol A: CHN Combustion Analysis

Objective: Determine Carbon, Hydrogen, and Nitrogen content.
Mechanism: High-temperature combustion (

C) in an oxygen-rich environment converts the sample to CO

, H

O, and N

INO

. Crucial Step: Because C9H14CIN contains Chlorine, you must use a halogen trap (Silver
Wool) in the reduction tube. Without this, ClI

gas will damage the thermal conductivity detector (TCD) and skew Nitrogen values.

e Preparation: Dry sample at 105°C for 2 hours to remove surface moisture (Amphetamine
HCI is hygroscopic).

e Weighing: Accurately weigh 2.0 — 3.0 mg of sample into a tin capsule. Fold tightly to exclude
air.

o Combustion:
o Furnace Temp: 960°C (Combustion), 600°C (Reduction).
o Carrier Gas: Helium (99.999%).
o Reagents: WO
(Combustion catalyst), Cu wire (Reduction), Silver Wool (Halogen Trap).
o Calibration: Run Acetanilide (C

H

NO) standard (
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-factor calibration) prior to sample.

Protocol B: Potentiometric Chloride Titration

Objective: Quantify the counter-ion (Cl

) to close the mass balance.

Mechanism: Precipitation titration using Silver Nitrate (AgNO

» Dissolution: Dissolve 50 mg of C9H14CIN in 50 mL of deionized water. Add 1 mL of 2M HNO

(acidify to prevent carbonate interference).

o Electrode Setup: Use a Silver/Sulfide (Ag/Ag

S) lon-Selective Electrode (ISE) or a standard Silver Ring Electrode.

e Titrant: 0.1 M AgNO

(Standardized against NaCl).

e Execution:
o Titrate slowly with dynamic dosing.
o Monitor the potential (mV) change.[1][2]
o Determine the endpoint using the first derivative (
) of the titration curve.
» Calculation:

Troubleshooting & Data Interpretation
Scenario 1: Low Carbon, High Hydrogen

o Cause: Hygroscopicity. The sample has absorbed atmospheric water.
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» Correction: Recalculate theoretical values assuming a hydrate (e.g., C

H

CIN

05H

O) or dry the sample under vacuum over P

O

Scenario 2: Low Chlorine Value

o Cause: Incomplete salt formation (presence of free base) or hydrolysis.

e Correction: Check pH of the aqueous solution. If pH > 6, free base may be present.

Scenario 3: Nitrogen Value Drift

o Cause: Halogen breakthrough. The Silver Wool trap in the CHN analyzer is saturated.

» Correction: Replace the reduction tube packing immediately. Chlorine gas mimics Nitrogen in
some TCD configurations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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